N'-benzylidene-2-(5-isopropyl-2-methylphenoxy)acetohydrazide

• IUPAC Name: N-[(E)-benzylideneamino]-2-(2-methyl-5-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H22N2O2/c1-14(2)17-10-9-15(3)18(11-17)23-13-19(22)21-20-12-16-7-5-4-6-8-16/h4-12,14H,13H2,1-3H3,(H,21,22)/b20-12+
• InChI Key: KKLMZHZTDNVOQT-UDWIEESQSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)C)OCC(=O)NN=CC2=CC=CC=C2
• Isomeric SMILES: CC1=C(C=C(C=C1)C(C)C)OCC(=O)N/N=C/C2=CC=CC=C2
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• CAS RN: 302908-89-0

Description

Synthesis Analysis

The synthesis of N'-benzylidene-2-(5-isopropyl-2-methylphenoxy)acetohydrazide and similar compounds typically involves multi-step organic reactions, starting with the preparation of suitable precursors followed by their subsequent modification and coupling. Techniques such as hydrazinolysis and condensation with aldehydes are common in the synthesis of these compounds. For example, acetic acid hydrazide derivatives have been synthesized via condensation reactions, showcasing the versatility of hydrazide chemistry in creating diverse molecular architectures (Salgın-Gökşen et al., 2007).

Molecular Structure Analysis

The molecular structure of these compounds is often elucidated using techniques such as X-ray crystallography, NMR spectroscopy, and computational methods like density functional theory (DFT). These studies reveal the geometric parameters, conformational flexibility, and electronic properties of the molecules. For instance, the X-ray structure analysis of similar hydrazide compounds has provided insights into their molecular geometry and intermolecular interactions, which are crucial for understanding their reactivity and potential applications (Inkaya et al., 2012).

Scientific Research Applications

Exposure and Effects of Environmental Phenols

• Environmental Phenols in Consumer Products : Phenols, such as bisphenol A (BPA) and triclosan, are widely used in consumer products, leading to ubiquitous human exposure. Studies have linked exposure to these compounds with oxidative stress and inflammation, suggesting potential adverse health outcomes. For instance, urinary phenol concentrations have been associated with markers of oxidative stress and inflammation among pregnant women, highlighting the need for further research on the health implications of exposure to these compounds during critical developmental periods (Watkins et al., 2015).

• Biodistribution and Toxicity : The disposition and metabolism of related compounds, such as orexin receptor antagonists and other pharmaceuticals, have been studied to understand their pharmacokinetics and potential toxicity. These studies are crucial for drug development and safety assessments, providing insights into how similar compounds might be metabolized and excreted in humans (Renzulli et al., 2011).

• Occupational Exposure : Research on occupational exposure to related aromatic amines and phenols has investigated the health risks associated with these chemicals. Studies have explored the association between exposure and cancer risk, highlighting the importance of understanding exposure routes and developing preventive strategies in industrial settings (Inoue et al., 2002).

Safety and Hazards

Sigma-Aldrich provides “N’-benzylidene-2-(5-isopropyl-2-methylphenoxy)acetohydrazide” as-is and makes no representation or warranty whatsoever with respect to this product. The buyer assumes responsibility to confirm product identity and/or purity. For safety and hazard information, you may need to refer to the Material Safety Data Sheet (MSDS) provided by Sigma-Aldrich.